1-(Adamantan-1-YL)ethanesulfonamide

• Molecular Formula: C12H21NO2S
• Molecular Weight: 243.37 g/mol
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)S(=O)(=O)N
• InChI: InChI=1S/C12H21NO2S/c1-8(16(13,14)15)12-5-9-2-10(6-12)4-11(3-9)7-12/h8-11H,2-7H2,1H3,(H2,13,14,15)
• InChIKey: OZQWIHKBFKWQNB-UHFFFAOYSA-N

Researchers requiring a rigid, lipophilic scaffold with precise hydrogen-bond geometry often face limited linker-length options in adamantane-sulfonamide libraries. 1-(Adamantan-1-yl)ethanesulfonamide (CAS 1283719-69-6, ≥95% purity) addresses this gap by providing an ethyl spacer that increases TPSA to 68.5 Ų and logP to 2.7 relative to directly attached analogs. - Enables SAR exploration at 11β-HSD1 (sub-nanomolar IC₅₀ achievable with appropriate substitution) and γ-secretase targets. - Balanced physicochemical profile (3 rotatable bonds, 1 HBD, 3 HBA) supports oral bioavailability and CNS drug-likeness compliance. - Consistent ≥95% purity from multiple independent suppliers; ships at ambient temperature with no special handling requirements.

1-(Adamantan-1-yl)ethanesulfonamide: Structure, Properties & Procurement

1-(Adamantan-1-yl)ethanesulfonamide (synonym: 1-adamantaneethylsulfonamide; CAS 1283719-69-6; molecular formula C₁₂H₂₁NO₂S; MW 243.37 g/mol) is a synthetic adamantane-sulfonamide hybrid in which a primary sulfonamide (–SO₂NH₂) is tethered to the adamantane cage via a two-carbon ethyl spacer [1]. It is supplied at ≥95% purity as a research building block for medicinal chemistry and materials science . Unlike adamantane-1-sulfonamide (direct ring-attached –SO₂NH₂), the ethyl linker introduces one additional rotatable bond and increases topological polar surface area (TPSA) from approximately 55.4 Ų to 68.5 Ų, while modestly elevating computed logP from approximately 2.1 to 2.7 [1]. These physicochemical differences can influence solubility, permeability, and target binding when the compound is employed as a synthetic intermediate or pharmacophore scaffold.

Building block for inhibitor lead optimization

Ethyl linker alters TPSA & logP vs direct sulfonamide

Defined purity for reproducible SAR studies

• [1] PubChem CID 66521721: 1-Adamantaneethylsulfonamide. National Center for Biotechnology Information. Computed properties: XLogP3-AA 2.7, TPSA 68.5 Ų, HBD 1, HBA 3, Rotatable Bonds 3. https://pubchem.ncbi.nlm.nih.gov/compound/66521721 View Source

1-(Adamantan-1-yl)ethanesulfonamide: Non-Interchangeability

Although the adamantane-sulfonamide compound class shares the rigid, lipophilic adamantane cage, substitution at the functional-group level is not interchangeable. The ethyl spacer in 1-(adamantan-1-yl)ethanesulfonamide introduces one additional rotatable bond and increases the separation between the hydrogen-bond-donating sulfonamide and the bulky adamantane core, relative to adamantane-1-sulfonamide (direct attachment) or N-(adamantan-1-yl)benzenesulfonamide (aryl sulfonamide) [1]. In structure–activity relationship (SAR) studies of adamantanyl sulfonamide γ-secretase inhibitors, a size threshold and hydrogen-bonding capacity proved critical for inhibitory activity; small changes in the linker or sulfonamide substituent abolished potency [2]. Furthermore, 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitor optimization showed that alkyl side-chain variation on the linker produced a >40-fold difference in IC₅₀ between human and mouse enzyme isoforms [3]. Substituting the sulfonamide with a carboxamide or primary amine removes the sulfonamide's unique hydrogen-bond-acceptor geometry and acidity, fundamentally altering target engagement. Thus, the precise adamantane–ethyl–sulfonamide architecture must be preserved for applications where both steric bulk and sulfonamide pharmacophore geometry are required.

Linker geometry mismatch

Replacing ethyl spacer with direct ring attachment shifts sulfonamide H‑bond orientation and TPSA.

Rotatable bond reduction

Fewer rotatable bonds may limit conformational adaptation to enzyme active sites compared with the 3‑bond scaffold.

Sulfonamide pharmacophore alteration

Carboxamide or amine substitution removes key H‑bond acceptor geometry and acidity, altering target engagement.

• [1] PubChem CID 66521721 (target) and PubChem CID 53826583 (adamantane-1-sulfonamide). Computed properties comparison: TPSA 68.5 vs. 55.4 Ų; XLogP3 2.7 vs. 2.1; Rotatable Bonds 3 vs. 2. https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Adeniji AO, et al. Syntheses and in-vitro evaluation of novel adamantane based γ-secretase inhibitors. Curr Med Chem. 2012;19(15):2458-2471. PMID: 22429097. DOI: 10.2174/092986712800269353. SAR findings: size threshold and hydrogen bond formation necessary for γ-secretase inhibition. View Source
• [3] Hong SP, Nam KY, Shin YJ, Kim KW, Ahn SK. Discovery of 11β-hydroxysteroid dehydrogenase type 1 inhibitor. Bioorg Med Chem Lett. 2015;25(17):3501-3506. PMID: 26187704. Compound 3 (alkyl side-chain variant): human 11β-HSD1 IC₅₀ = 0.6 nM, mouse IC₅₀ = 26 nM (≈43-fold difference). View Source

1-(Adamantan-1-yl)ethanesulfonamide: Quantitative Evidence vs. Analogs

Enhanced Hydrogen-Bonding from Increased TPSA

1-(Adamantan-1-yl)ethanesulfonamide exhibits a computed TPSA of 68.5 Ų, compared with approximately 55.4 Ų for adamantane-1-sulfonamide (direct ring attachment, no ethyl spacer) [1]. The 13.1 Ų increase arises from the ethyl linker extending the sulfonamide away from the adamantane cage, enlarging the polar surface accessible for intermolecular hydrogen bonds. This difference is relevant for modulating blood–brain barrier penetration and aqueous solubility, consistent with SAR trends observed in γ-secretase inhibitor series where hydrogen-bond formation was essential for activity [2].

TPSA Comparison

Reported

68.5 vs 55.4 Ų (Δ +13.1)

Higher TPSA may influence solubility and CNS permeability

Computed property; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	68.5 Ų (PubChem CID 66521721)
Comparator Or Baseline	Adamantane-1-sulfonamide: ~55.4 Ų (PubChem CID 53826583)
Quantified Difference	Δ ≈ +13.1 Ų (≈24% increase)
Conditions	Computed by Cactvs 3.4.8.24 via PubChem; same calculation method for both compounds

Why This Matters

Higher TPSA can improve solubility and reduce passive CNS permeability, making this compound more suitable for peripheral target applications where systemic exposure is desired.

• [1] PubChem CID 66521721 (1-adamantaneethylsulfonamide) TPSA 68.5 Ų; PubChem CID 53826583 (adamantane-1-sulfonamide) TPSA 55.4 Ų. https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Adeniji AO, et al. Curr Med Chem. 2012;19(15):2458-2471. PMID: 22429097. View Source

Higher Lipophilicity (XLogP3) vs. Adamantane-1-Sulfonamide

The XLogP3 of 1-(adamantan-1-yl)ethanesulfonamide is 2.7, compared with approximately 2.1 for adamantane-1-sulfonamide [1]. The +0.6 log unit increase reflects the two-carbon ethyl spacer, which adds hydrophobic surface area without introducing additional polar atoms. This shifts the compound closer to the optimal lipophilicity range (logP 1–3) for oral bioavailability according to Lipinski's rule of five, while remaining within drug-like chemical space. In related 11β-HSD1 inhibitor series, logP modulation via alkyl linker variation was critical for balancing potency and metabolic stability [2].

Lipophilicity (XLogP3)

Reported

2.7 vs 2.1 (Δ +0.6)

Increased logP suggests ~4× higher octanol‑water partition

Computed by XLogP3; experimental logD advised

Evidence Dimension	Computed logP (XLogP3-AA)
Target Compound Data	2.7 (PubChem CID 66521721)
Comparator Or Baseline	Adamantane-1-sulfonamide: ~2.1 (PubChem CID 53826583)
Quantified Difference	Δ = +0.6 log units
Conditions	Computed by XLogP3 3.0 via PubChem; same algorithm for both compounds

Why This Matters

A logP of 2.7 versus 2.1 represents a ~4-fold increase in octanol-water partition coefficient, which can enhance membrane permeability while maintaining acceptable aqueous solubility for in vitro assay compatibility.

• [1] PubChem CID 66521721 (XLogP3-AA 2.7); PubChem CID 53826583 (XLogP3-AA 2.1). https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Hong SP, et al. Bioorg Med Chem Lett. 2015;25(17):3501-3506. PMID: 26187704. View Source

Increased Rotatable Bond Count versus Direct Sulfonamides

The ethyl linker confers 3 rotatable bonds (C–C–S and S–N axes), compared with 2 rotatable bonds in adamantane-1-sulfonamide (S–N only, plus ring C–S) [1]. This additional degree of freedom may allow the sulfonamide group to sample a broader conformational space, facilitating induced-fit binding to enzyme active sites. In the γ-secretase inhibitor SAR by Adeniji et al., linker flexibility and size threshold were determinants of inhibitory activity across cell lines overexpressing APP [2].

Rotatable Bonds

Reported

3 vs 2

Extra bond may facilitate induced‑fit binding

Entropic benefit requires binding assay confirmation

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds (PubChem CID 66521721)
Comparator Or Baseline	Adamantane-1-sulfonamide: 2 rotatable bonds (PubChem CID 53826583)
Quantified Difference	Δ = +1 rotatable bond
Conditions	Computed by Cactvs via PubChem; equivalent definition

Why This Matters

Additional rotational freedom can reduce entropic penalty upon target binding, potentially translating to improved binding affinity in structure-based drug design campaigns.

• [1] PubChem CID 66521721 (Rotatable Bond Count 3); PubChem CID 53826583 (Rotatable Bond Count 2). https://pubchem.ncbi.nlm.nih.gov View Source
• [2] Adeniji AO, et al. Curr Med Chem. 2012;19(15):2458-2471. PMID: 22429097. View Source

11β-HSD1 Inhibition in Adamantane Sulfonamide Series

Hong et al. (2015) reported that compound 3 from an adamantane sulfonamide series—structurally incorporating an alkyl side-chain linker analogous to the ethyl spacer in 1-(adamantan-1-yl)ethanesulfonamide—achieved IC₅₀ values of 0.6 nM (human 11β-HSD1) and 26 nM (mouse 11β-HSD1) [1]. The ≈43-fold species selectivity difference was attributed to linker side-chain interactions with the enzyme active site. This demonstrates that the adamantane–alkyl–sulfonamide architecture can deliver potent, tunable inhibition, providing a precedent for the target compound's utility in inhibitor design. Note: The target compound itself has not been directly assayed in this system; this is class-level inference based on structural similarity to the active series.

11β‑HSD1 Inhibition (Exemplar)

Class‑level

Human IC₅₀ 0.6 nM · Mouse IC₅₀ 26 nM

Supports scaffold utility in inhibitor design

Target compound not directly assayed; class‑level inference

Evidence Dimension	11β-HSD1 inhibitory activity (class exemplar)
Target Compound Data	Not directly assayed; structurally analogous to series
Comparator Or Baseline	Compound 3 (Hong et al. 2015): human IC₅₀ = 0.6 nM, mouse IC₅₀ = 26 nM
Quantified Difference	Class exemplar shows 43-fold species selectivity dependent on linker architecture
Conditions	In vitro enzyme inhibition assay; human and mouse 11β-HSD1

Why This Matters

Validates the adamantane–alkyl–sulfonamide scaffold as a productive starting point for 11β-HSD1 inhibitor development, supporting procurement for metabolic disease drug discovery programs.

• [1] Hong SP, Nam KY, Shin YJ, Kim KW, Ahn SK. Bioorg Med Chem Lett. 2015;25(17):3501-3506. PMID: 26187704. Compound 3: human 11β-HSD1 IC₅₀ = 0.6 nM; mouse IC₅₀ = 26 nM. View Source

Consistent Purity Specification for Reproducible SAR

Commercial suppliers including AKSci and AChemBlock specify a minimum purity of 95% for 1-(adamantan-1-yl)ethanesulfonamide (CAS 1283719-69-6), backed by batch-specific certificates of analysis . In contrast, several closely related adamantane sulfonamide building blocks (e.g., N-(adamantan-1-yl)benzenesulfonamide) are frequently listed with purity as low as 90% from certain vendors. For structure–activity relationship studies where even minor impurities can confound IC₅₀ determinations, this ≥95% specification reduces the risk of false-positive or false-negative activity readouts.

Purity Specification

Specification review

≥95% (HPLC) across suppliers

Minimizes batch variability in biological assays

Verify lot‑specific COA before critical experiments

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (HPLC; AKSci Cat. Y7364, AChemBlock Cat. M23712)
Comparator Or Baseline	N-(Adamantan-1-yl)benzenesulfonamide: ≥90% to ≥95% (vendor-dependent)
Quantified Difference	Consistent ≥95% specification across multiple independent suppliers
Conditions	HPLC purity determination; batch-specific COA available

Why This Matters

A consistent, well-documented purity baseline minimizes batch-to-batch variability in biological assays, supporting reproducible SAR and reducing troubleshooting time in lead optimization campaigns.

1-(Adamantan-1-yl)ethanesulfonamide: Application Scenarios

11β-HSD1 Inhibitor Lead Optimization for Metabolic Disease

Class-level evidence indicates that adamantane–alkyl–sulfonamide scaffolds achieve sub-nanomolar 11β-HSD1 inhibition when the linker is appropriately substituted [1]. 1-(Adamantan-1-yl)ethanesulfonamide, with its ethyl spacer and TPSA of 68.5 Ų, provides a balanced lipophilicity (XLogP3 2.7) for oral bioavailability, making it a suitable core scaffold for iterative medicinal chemistry optimization targeting type 2 diabetes and metabolic syndrome.

γ-Secretase Inhibitor Pharmacophore Development for Alzheimer's Disease

The SAR established by Adeniji et al. (2012) demonstrated that hydrogen-bond capacity and size threshold are critical for γ-secretase inhibition in adamantanyl sulfonamides [2]. The target compound's ethyl linker expands the hydrogen-bond-acceptor geometry relative to directly attached sulfonamides (TPSA 68.5 vs. 55.4 Ų), and its single hydrogen-bond donor maintains compliance with CNS drug-likeness criteria. This profile supports its use as a fragment or intermediate in γ-secretase modulator design.

Physicochemical Property Benchmarking in Adamantane Library Design

The compound's well-characterized computed properties (XLogP3 2.7, TPSA 68.5 Ų, 3 rotatable bonds, 1 HBD, 3 HBA) [3] establish it as a reference point for systematic property modulation in adamantane-focused compound libraries. Researchers can use this compound as a baseline when introducing substituents that alter lipophilicity, polarity, or flexibility, enabling rational property-based design.

Synthetic Intermediate for Sulfonamide-Containing Protease Inhibitors

With a consistent ≥95% purity specification from multiple independent suppliers , the compound is suitable as a reliable synthetic intermediate for constructing more complex sulfonamide-based protease inhibitors. The ethyl spacer provides a handle for further derivatization without steric crowding of the adamantane–sulfonamide junction, facilitating amide coupling or N-alkylation reactions.

Application

Selection Property

Validation Focus

11β‑HSD1 inhibitor discovery research

Scaffold with reported class‑level inhibitory activity

Species‑selectivity and linker SAR

γ‑Secretase modulator design

Hydrogen‑bond donor/acceptor geometry

CNS drug‑likeness and TPSA threshold

Adamantane library property benchmarking

Well‑characterized computed properties (logP, TPSA)

Rational property modulation

Sulfonamide‑based protease inhibitor synthesis

Defined purity specification

Batch consistency for derivatization

• [1] Hong SP, et al. Bioorg Med Chem Lett. 2015;25(17):3501-3506. PMID: 26187704. View Source
• [2] Adeniji AO, et al. Curr Med Chem. 2012;19(15):2458-2471. PMID: 22429097. View Source
• [3] PubChem CID 66521721: 1-Adamantaneethylsulfonamide. Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/66521721 View Source